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Compound Focus: Timepidium Bromide

CAS No.: 35035-05-3

Cat. No.: S006984

Get Quote

For your research, here is a summary of the key identifiable chemical data for Timepidium bromide:

Property Description

IUPAC Name 3-[bis(thiophen-2-yl)methylidene]-5-methoxy-1,1-dimethylpiperidin-1-ium

bromide [1]

CAS Registry Number 35035-05-3 [1] [2]

Molecular Formula C₁₇H₂₂BrNOS₂ [3] [1] [2]

Average Molecular
Weight

400.39 g·mol⁻¹ [3] [1]

SMILES [Br-].COC1CC(C[N+](C)(C)C1)=C(C1=CC=CS1)C1=CC=CS1 [1]

InChI Key QTSXMEPZSHLZFF-UHFFFAOYSA-M [3] [1] [2]

Drug Class Anticholinergic (Muscarinic acetylcholine receptor antagonist) [3] [4]
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The following diagram outlines a logical workflow you can follow to develop a laboratory synthesis protocol

based on the aforementioned strategies.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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